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Compound of Interest

Compound Name: 1,6-Dichloronaphthalene

Cat. No.: B052920 Get Quote

1,6-Dichloronaphthalene is a chlorinated aromatic hydrocarbon. An initial review of various

sources reveals a slight discrepancy in the reported physical state at ambient temperature.

While some sources describe it as a colorless to pale yellow liquid, its reported melting point of

49°C indicates that it exists as a solid at standard room temperature (typically 20-25°C)[1][2].

The liquid state is likely observed at temperatures exceeding its melting point or in the

presence of impurities which can depress the melting point.

The compound is characterized by a distinctive odor[1]. It is insoluble in water but

demonstrates solubility in organic solvents such as ethanol, ether, chloroform, and DMSO[1][2].

Summary of Physical Properties
The quantitative physical properties of 1,6-Dichloronaphthalene are summarized in the table

below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b052920?utm_src=pdf-interest
https://www.benchchem.com/product/b052920?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b052920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State at STP
Low-Melting Solid; White to

Off-White Solid
[2]

Appearance/Color
Colorless to pale yellow; White

to Off-White
[1][2]

Odor Distinctive [1]

Melting Point 49 °C [2]

Boiling Point 296.8 ± 13.0 °C (Predicted) [2]

Density
1.292 g/cm³; 1.336 ± 0.06

g/cm³ (Predicted)
[2][3]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents

Soluble in ethanol and ether;

Slightly soluble in Chloroform

and DMSO

[1][2]

Experimental Protocols for Physical
Characterization
Accurate determination of physical properties is fundamental for the identification, purity

assessment, and safe handling of chemical compounds. The following sections detail standard

laboratory protocols for characterizing the physical state and properties of a solid organic

compound like 1,6-Dichloronaphthalene.

Visual Inspection for Physical State and Appearance
Objective: To qualitatively describe the physical state (solid, liquid, gas), color, and morphology

of the compound at ambient temperature.

Methodology:

Sample Preparation: Place a small, representative sample of 1,6-Dichloronaphthalene on a

clean, dry watch glass or in a clear glass vial.
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Observation Environment: Conduct the inspection under good laboratory lighting against

both a white and a black background to ensure accurate color and particulate observation[4]

[5].

State Determination: Observe if the substance maintains its shape (solid) or takes the shape

of its container (liquid).

Color and Appearance Assessment: Record the color of the sample (e.g., white, off-white,

pale yellow). Note the morphology of the solid, such as crystalline, amorphous, or powder.

Odor Assessment: Carefully waft the vapors towards the nose to note any characteristic

odor. Direct inhalation should be avoided.

Documentation: Record all observations, including the ambient temperature and any other

relevant conditions.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid compound melts, which is

a key indicator of purity.

Methodology:

Sample Preparation: Finely powder a small amount of the solid 1,6-Dichloronaphthalene.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to

pack a small amount (2-3 mm in height) of the compound into the sealed end of the tube.

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus (such as a

Thiele tube with a heating oil bath or an automated digital instrument)[1][6]. The capillary

tube should be positioned adjacent to the thermometer bulb or the instrument's temperature

sensor.

Heating: Heat the apparatus slowly, at a rate of approximately 1-2°C per minute, as the

temperature approaches the expected melting point[6].

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the onset of melting) and the temperature at which the last crystal of the solid melts
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(completion of melting). This range is the melting point of the sample[1][2]. A narrow melting

point range (typically less than 2°C) is indicative of a pure compound.

Boiling Point Determination (Microscale Method)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure. For a high-boiling point compound like 1,6-Dichloronaphthalene, a

microscale method is often preferred.

Methodology:

Sample Preparation: Place a small amount of 1,6-Dichloronaphthalene into a small test

tube or fusion tube.

Apparatus Setup: Invert a sealed-end capillary tube into the test tube containing the sample.

Attach the test tube to a thermometer.

Heating: Heat the assembly in a heating bath (e.g., a Thiele tube or an aluminum block

heater)[7][8].

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Continue heating until a continuous and rapid stream of bubbles

is observed.

Cooling and Recording: Remove the heat source and allow the apparatus to cool slowly. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube[7].

Solubility Determination
Objective: To qualitatively assess the solubility of 1,6-Dichloronaphthalene in water and

various organic solvents.

Methodology:

Sample and Solvent Preparation: Place a small, measured amount of 1,6-
Dichloronaphthalene (e.g., 10 mg) into a series of clean, dry test tubes.
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Solvent Addition: To each test tube, add a small, measured volume (e.g., 1 mL) of a different

solvent (water, ethanol, ether, chloroform, DMSO)[9][10].

Mixing: Vigorously shake or vortex each test tube for a set period (e.g., 1 minute) to facilitate

dissolution.

Observation: Observe each test tube to see if the solid has completely dissolved. If it has,

the compound is considered soluble in that solvent under the tested conditions. If solid

remains, it is considered insoluble or sparingly soluble.

Documentation: Record the results for each solvent, noting whether the compound is

soluble, partially soluble, or insoluble.

Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of a

chemical compound such as 1,6-Dichloronaphthalene.
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Caption: Workflow for the physical characterization of a chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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